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Compound of Interest

Compound Name: 7-bromo-4-methoxy-1H-indole

Cat. No.: B1350256 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: 7-bromo-4-methoxy-1H-indole is a substituted indole that has primarily been

characterized as a versatile chemical intermediate in the synthesis of more complex molecules.

While the broader class of indole derivatives is of significant interest in drug discovery for a

wide range of therapeutic areas, from oncology to neurobiology, specific data on the biological

activity and therapeutic relevance of 7-bromo-4-methoxy-1H-indole itself is not extensively

available in current public-domain scientific literature. This technical guide provides a

comprehensive overview of the known synthesis of this compound and explores its potential,

largely as a scaffold for the development of novel therapeutic agents. Due to the lack of specific

biological data, this paper will also present a generalized workflow for evaluating the

therapeutic potential of such a novel chemical entity.

Core Chemical Information
7-bromo-4-methoxy-1H-indole is a heterocyclic aromatic compound with the molecular

formula C₉H₈BrNO. Its structure is characterized by an indole core, with a bromine atom at the

7-position and a methoxy group at the 4-position. These substitutions are expected to influence

the molecule's electronic properties and reactivity, making it a valuable building block in

medicinal chemistry.

Table 1: Physicochemical Properties of 7-bromo-4-methoxy-1H-indole
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Property Value Source

CAS Number 81224-16-0 [1]

Molecular Formula C₉H₈BrNO [1]

Molecular Weight 226.07 g/mol [1]

Appearance Yellow solid [2]

Purity
Often >99% in commercial

preparations
[2]

Synthesis of 7-bromo-4-methoxy-1H-indole
The synthesis of 7-bromo-4-methoxy-1H-indole has been described in the literature. The

following is a representative experimental protocol.

Experimental Protocol: Synthesis of 4-bromo-7-
methoxyindole
Materials:

4-bromo-2-nitroanisole

Vinylmagnesium bromide (1 M in THF)

Tetrahydrofuran (THF)

Saturated ammonium chloride (NH₄Cl) solution

Ether (Et₂O)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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To a tetrahydrofuran (THF) solution (300 ml) of 4-bromo-2-nitroanisole (7.89 g, 33.3 mmol),

slowly add vinylmagnesium bromide (1 M in THF) at -60 °C.

Maintain the reaction temperature below -40 °C while stirring, allowing the temperature to

gradually raise to -40 °C over 2 hours.

After the reaction is complete, quench the reaction with a saturated ammonium chloride

(NH₄Cl) solution (100 ml, 0.1 mol).

Extract the aqueous phase with ether (Et₂O, 200 ml).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

(MgSO₄).

Filter and concentrate the solution.

Purify the crude product by flash chromatography to obtain the target product, 4-bromo-7-

methoxyindole.

Potential Therapeutic Relevance: A Field of
Opportunity
Extensive searches of scientific databases and patent literature did not yield specific studies

detailing the biological activity or therapeutic applications of 7-bromo-4-methoxy-1H-indole
itself. The indole scaffold is a well-established "privileged structure" in medicinal chemistry,

forming the core of numerous approved drugs and clinical candidates.[3][4] The therapeutic

potential of indole derivatives spans a vast range of diseases, including:

Cancer: Many indole derivatives exhibit potent anti-proliferative and cytotoxic effects.[5]

Neurodegenerative Diseases: The indole core is present in compounds targeting various

aspects of neurodegeneration.

Infectious Diseases: Indole-based compounds have been investigated for their antibacterial,

antifungal, and antiviral properties.

Inflammatory Diseases: Certain indole derivatives have shown anti-inflammatory activity.
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The presence of the bromo and methoxy substituents on the 7-bromo-4-methoxy-1H-indole
scaffold provides synthetic handles for further chemical modifications, allowing for the creation

of diverse libraries of compounds for biological screening.

A Generalized Workflow for Therapeutic Potential
Assessment
Given the lack of specific biological data for 7-bromo-4-methoxy-1H-indole, a generalized

workflow for assessing the therapeutic potential of a novel chemical entity is presented below.

This workflow can be applied to investigate the biological activities of derivatives synthesized

from the 7-bromo-4-methoxy-1H-indole core.
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Phase 1: In Vitro Screening

Phase 2: In Vivo Evaluation

Phase 3: Preclinical Development

Compound Synthesis & Library Generation
(Derivatives of 7-bromo-4-methoxy-1H-indole)

High-Throughput Screening (HTS)
(Target-based or Phenotypic)

Hit Identification

Hit-to-Lead Optimization

In Vitro ADME/Tox Profiling

Lead Compound Selection

Animal Model Efficacy Studies

Pharmacokinetic (PK) & Pharmacodynamic (PD) Studies

Preliminary Toxicology Studies

Candidate Selection

IND-Enabling Studies

Regulatory Submission

Click to download full resolution via product page

Caption: A generalized workflow for drug discovery and development.
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Conclusion
7-bromo-4-methoxy-1H-indole is a well-characterized chemical intermediate with established

synthesis protocols. While its direct therapeutic relevance has not been documented in publicly

available literature, its structure represents a promising starting point for the development of

novel therapeutic agents. The indole nucleus, combined with the specific substitution pattern of

this molecule, offers a rich scaffold for medicinal chemists to explore. Future research focused

on the synthesis of a diverse library of derivatives and their subsequent biological evaluation

through a systematic screening process, as outlined in the generalized workflow, could unlock

the therapeutic potential hidden within this chemical entity. For researchers and drug

development professionals, 7-bromo-4-methoxy-1H-indole should be viewed as a valuable

tool for the generation of new chemical diversity in the quest for novel medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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